Cas no 2172111-60-1 (methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate)

• Product Name: methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate
• CAS No: 2172111-60-1
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 5834620
• PubChem ID: 165520860
• Update Time: 2025-05-23

methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate
• EN300-1268826
• 2172111-60-1

• Inchi： 1S/C6H11N3O3/c1-12-5(10)4-2-9(3-4)6(7)8-11/h4,11H,2-3H2,1H3,(H2,7,8)
• InChI Key： VUNWTBRNAZPYRK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(/C(=N/O)/N)C1)=O

Computed Properties

• Exact Mass: 173.08004122g/mol
• Monoisotopic Mass: 173.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.2Ų

Additional information on methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate

Methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate (CAS No. 2172111-60-1): A Comprehensive Overview

Methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate, identified by its CAS number 2172111-60-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both azetidine and carbamimidoyl functional groups makes it a versatile building block for designing novel therapeutic agents.

The compound's structure, characterized by a methyl ester group at the 3-position of the azetidine ring and an N-hydroxycarbamimidoyl moiety, suggests multiple possibilities for chemical modifications and biological interactions. These features are particularly valuable in medicinal chemistry, where structural diversity is often correlated with biological activity. The N-hydroxycarbamimidoyl group, in particular, is known for its reactivity and ability to participate in various forming reactions, including condensation and cyclization processes.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing new treatments. Azetidine derivatives, such as methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate, have been explored for their potential to act as scaffolds for small-molecule drugs. Studies have shown that azetidine-based molecules can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound may contribute to its unique pharmacological profile.

In the context of synthetic organic chemistry, methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate serves as a valuable intermediate. Its synthesis involves multi-step reactions that showcase the ingenuity of modern synthetic methodologies. The preparation typically begins with the functionalization of an azetidine precursor, followed by the introduction of the N-hydroxycarbamimidoyl group. These steps require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been employed to predict the biological activity and binding affinity of methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate towards target proteins. These studies have provided insights into how modifications to the molecule can enhance its therapeutic potential. For instance, computational studies have suggested that subtle changes in the electronic distribution around the azetidine ring can significantly alter its interaction with biological targets.

Experimental validation of these predictions has been crucial in advancing the development of this compound. In vitro assays have been conducted to evaluate its activity against various disease-related targets. Preliminary results indicate that methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate exhibits promising activity in certain biological assays, making it a candidate for further investigation as a lead compound or intermediate in drug discovery programs.

The synthesis and characterization of this compound also highlight the importance of analytical techniques in modern chemistry. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the identity and purity of methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate. These techniques provide detailed information about the molecular structure and help ensure that the compound meets the stringent requirements for pharmaceutical use.

Future research directions for methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate include exploring its potential as a prodrug or a precursor for more complex molecules. The N-hydroxycarbamimidoyl group offers opportunities for further functionalization, allowing chemists to design derivatives with tailored properties. Additionally, studies on its metabolic stability and pharmacokinetic profile will be essential to assess its suitability for clinical applications.

The broader impact of this compound on pharmaceutical research is significant. By serving as a versatile intermediate and a potential lead molecule, methyl 1-(N-hydroxycarbamimidoyl)azetidine-3-carboxylate contributes to the ongoing efforts to develop novel therapeutics. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.